Cas no 1807116-45-5 (Ethyl 4-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate)

• Product Name: Ethyl 4-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate
• CAS No: 1807116-45-5
• MF: C₁₂H₉BrF₃NO₂
• MW: 336.104573011398
• CID: 4947967
• Update Time: 2025-06-09

Ethyl 4-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate

• Inchi： 1S/C12H9BrF3NO2/c1-2-19-11(18)9-3-8(6-17)7(5-13)4-10(9)12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： DIZKPQIGLDYNOQ-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(C(=O)OCC)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate

Ethyl 4-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate (CAS No. 1807116-45-5): A Comprehensive Overview

Ethyl 4-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate (CAS No. 1807116-45-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, holds promise for various applications, particularly in the development of novel therapeutic agents and advanced materials. Its molecular structure, featuring a benzoate core with substituents such as bromomethyl, cyano, and trifluoromethyl groups, endows it with distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The significance of Ethyl 4-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate is further underscored by its potential in drug discovery. The presence of multiple reactive sites on its molecular framework allows for diverse chemical modifications, making it an ideal candidate for constructing complex molecular architectures. Researchers have leveraged these properties to explore its utility in the synthesis of bioactive molecules targeting various diseases. For instance, the bromomethyl group provides a versatile handle for nucleophilic substitution reactions, enabling the introduction of different functional groups to tailor the pharmacological profile of derived compounds.

Recent advancements in medicinal chemistry have highlighted the role of trifluoromethyl-substituted benzoates in developing potent and selective drug candidates. The electron-withdrawing nature of the trifluoromethyl group enhances the metabolic stability and lipophilicity of molecules, crucial factors for optimal pharmacokinetic properties. Ethyl 4-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate exemplifies this trend, as its incorporation into drug-like scaffolds has shown promising results in preclinical studies. These studies have demonstrated its potential in modulating biological pathways associated with inflammation, cancer, and neurological disorders.

The cyano group in Ethyl 4-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate also contributes to its chemical versatility. The cyano moiety can undergo reduction to form an amine or participate in condensation reactions to form Schiff bases, further expanding the synthetic possibilities. Such transformations are particularly relevant in designing molecules with enhanced binding affinity and selectivity for biological targets. The benzoate core itself is a well-established pharmacophore found in numerous therapeutic agents, reinforcing the compound's relevance in drug development efforts.

In the realm of material science, Ethyl 4-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate has been explored for its potential applications in advanced polymers and coatings. The unique combination of electron-withdrawing and lipophilic substituents imparts desirable properties such as thermal stability and UV resistance to derived materials. Researchers have investigated its incorporation into polymer matrices to enhance mechanical strength and durability, making it a promising candidate for high-performance industrial applications.

The synthesis of Ethyl 4-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate involves multi-step organic reactions that showcase the compound's synthetic utility. The process typically begins with the bromination of a precursor benzoic acid derivative followed by cyano group introduction via cyanation reactions. Subsequent trifluoromethylation at the para position completes the structural assembly. These synthetic strategies highlight the compound's role as a key intermediate in constructing complex molecular architectures with tailored functionalities.

The growing interest in Ethyl 4-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate is reflected in the increasing number of patents and scientific publications dedicated to its applications. Researchers continue to explore new synthetic routes and derivatives to unlock its full potential across different domains. Collaborative efforts between academia and industry are driving innovation, leading to novel applications that span from pharmaceuticals to specialty chemicals.

The future prospects of Ethyl 4-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate are bright, with ongoing research aimed at expanding its utility and understanding its mechanisms of action. As synthetic methodologies advance, new derivatives with enhanced properties are expected to emerge, further solidifying its position as a cornerstone compound in modern chemical research. The integration of computational chemistry and high-throughput screening techniques will accelerate the discovery process, enabling faster translation from bench to market.